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Compound of Interest

Compound Name: Zafirlukast

Cat. No.: B1683622

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling Zafirlukast, including detailed personal protective equipment (PPE) requirements,
operational procedures, and disposal plans to minimize exposure risk and maintain a secure

workspace.

Hazard and Exposure Data

Zafirlukast is considered a hazardous substance, and appropriate precautions must be taken
to avoid exposure.[1] While specific occupational exposure limits have not been established,
the available data underscores the need for careful handling.
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Data Point Value Source
Acute Toxicity, Oral Category 4 MedChemExpress
Skin Corrosion/Irritation Category 2 MedChemExpress
Serious Eye Damage/Irritation Category 2A MedChemExpress
Specific Target Organ Toxicity Category 3 (Respiratory tract

] o MedChemExpress
(Single Exposure) irritation)

No component is identified as

Carcinogenicity a carcinogen by IARC, ACGIH, = MedChemExpress

or NTP at levels > 0.1%.

Operational Plan for Handling Zafirlukast

A systematic workflow is crucial to minimize the risk of exposure and contamination when
handling Zafirlukast.

1. Engineering Controls:

» All handling of Zafirlukast powder or solutions should be conducted in a certified chemical
fume hood or other suitable containment enclosure to minimize inhalation exposure.[2]

e Ensure adequate ventilation in the laboratory space.[3][4]
e An accessible safety shower and eye wash station must be available.[3]
2. Personal Protective Equipment (PPE):

o Gloves: Double-gloving with nitrile gloves is recommended to provide a primary and
secondary barrier against contamination. Contaminated gloves should be replaced
immediately, and hands should be washed thoroughly after use.

» Eye Protection: Wear chemical splash goggles or a full-face shield to protect against
splashes and aerosols.
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e Lab Coat: A disposable, solid-front, back-closing gown is advised to prevent contamination of
personal clothing and skin.

o Respiratory Protection: For tasks involving powders or with a risk of aerosol generation, a
NIOSH-approved respirator (e.g., N95 or higher) should be used.

o Foot Protection: Closed-toe shoes are mandatory as a standard laboratory practice to
protect against spills.

3. Handling Procedures:

e Avoid all personal contact, including inhalation and contact with skin and eyes.
» Do not eat, drink, or smoke in areas where Zafirlukast is handled.

e Wash hands thoroughly after handling the substance.

e Use dry clean-up procedures for minor spills, avoiding dust generation. A HEPA-filtered
vacuum cleaner is recommended. For larger spills, dampen with water to prevent dusting
before sweeping.

o Ensure all containers are clearly labeled and free from leaks.

Disposal Plan

Proper disposal of Zafirlukast and contaminated materials is critical to prevent environmental
contamination and accidental exposure.

o Waste Categorization: All materials contaminated with Zafirlukast, including gloves,
disposable lab coats, and cleaning materials, should be treated as hazardous waste.

o Containerization: Place all Zafirlukast waste into suitable, clearly labeled, and sealed
containers for disposal.

¢ Disposal Method:

o Consult with your institution's Environmental Health and Safety (EHS) department or a
licensed professional waste disposal service for specific disposal protocols.
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o Recycling of the material may be possible if it is unused and uncontaminated; consult the

manufacturer for options.

o Do not allow Zafirlukast or its wash water to enter drains or sewers.

o Decontamination: Decontaminate surfaces and equipment that have come into contact with

Zafirlukast by scrubbing with alcohol.

Experimental Workflow for Safe Handling of
Zafirlukast

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of Zafirlukast in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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